N-[(4-chlorophenyl)methyl]-N'-(cyclohexylideneamino)oxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-N'-(cyclohexylideneamino)oxamide
• InChI: InChI=1S/C15H18ClN3O2/c16-12-8-6-11(7-9-12)10-17-14(20)15(21)19-18-13-4-2-1-3-5-13/h6-9H,1-5,10H2,(H,17,20)(H,19,21)
• InChI Key: NNSPAILBZJIBDE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=NNC(=O)C(=O)NCC2=CC=C(C=C2)Cl)CC1
• Molecular Formula: C15H18ClN3O2
• Molecular Weight: 307.77 g/mol

Description

N-[(4-chlorophenyl)methyl]-N’-(cyclohexylideneamino)oxamide is an organic compound with a complex structure that includes a chlorophenyl group and a cyclohexylideneamino group

Scientific Research Applications

N-[(4-chlorophenyl)methyl]-N’-(cyclohexylideneamino)oxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-chlorophenyl)methyl]-N’-(cyclohexylideneamino)oxamide typically involves the reaction of 4-chlorobenzylamine with cyclohexanone in the presence of a suitable catalyst. The reaction conditions often include a solvent such as ethanol or methanol and a temperature range of 60-80°C. The reaction proceeds through the formation of a Schiff base intermediate, which is then converted to the final oxamide product through a condensation reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[(4-chlorophenyl)methyl]-N’-(cyclohexylideneamino)oxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium or hydrogen peroxide in the presence of a catalyst.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Mechanism of Action

The mechanism of action of N-[(4-chlorophenyl)methyl]-N’-(cyclohexylideneamino)oxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects